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Compound of Interest

Compound Name:
3-(4-methoxyphenyl)-5-methyl-1H-

pyrazole

Cat. No.: B1303719 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Pyrazoles, five-membered heterocyclic compounds with two adjacent nitrogen

atoms, are a cornerstone in the development of modern agrochemicals.[1][2] Their versatile

chemical structure allows for extensive modifications, leading to a wide range of derivatives

with potent biological activities.[1][3] In the agrochemical industry, pyrazole-based compounds

have been successfully commercialized as fungicides, herbicides, and insecticides, playing a

crucial role in crop protection.[1][4][5] This document provides an overview of the applications

of pyrazole derivatives in agrochemical research, complete with quantitative data and detailed

experimental protocols.

Application of Pyrazole Derivatives as Fungicides
A significant class of pyrazole-based fungicides are the Succinate Dehydrogenase Inhibitors

(SDHIs).[1] These compounds are vital for controlling a broad spectrum of plant diseases in

crops like cereals, fruits, and vegetables.[1] The pyrazole-carboxamide group is a key

pharmacophore for this class of fungicides.[1][6]
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SDHI fungicides disrupt the fungal mitochondrial respiratory chain by targeting Complex II

(succinate dehydrogenase).[1] This inhibition blocks the tricarboxylic acid (TCA) cycle and

electron transport, which halts ATP production and leads to fungal cell death.[1][7]
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Treatment Application

Prepare Test Compound Solutions

Pre-emergence:
Apply compound to soil surface

Post-emergence:
Spray compound onto foliage

Sow Weed Seeds in Pots/Flats

Allow Germination and Growth
(e.g., to 2-3 leaf stage for post-emergence)

Transfer to Greenhouse
(Controlled Conditions)

Incubate for 2-3 Weeks

Visual Assessment of Injury
(e.g., % inhibition, bleaching, stunting)

Data Analysis
(Calculate GR50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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